Cas no 34271-54-0 (DL-Theanine)

DL-Theanine Properties

Names and Identifiers

• 2-Amino-5-(ethylamino)-5-oxopentanoic acid
• N-ethylglutamine
• N-Ethyl-L-glutamine
• 2-Amino-4-(ethylcarbamoyl)butanoic acid
• DL-THEANINE
• H-DL-The-OH
• N-Ethyl-DL-glutamine
• 5-amino-2-(ethylamino)-5-oxopentanoic acid
• REF DUPL: DL-Theanine
• AKOS006230087
• (2S)-2-azaniumyl-5-(ethylamino)-5-oxopentanoate
• AC-23977
• FT-0656318
• EN300-7810342
• DL-Theanine (H-DL-Gln(Et)-OH)
• MFCD00059653
• L-Glutamic Acid gamma-ethyl amide;Ngamma-Ethyl-L-glutamine
• DTXSID20863098
• AC9268
• LS-13325
• MFCD08460601
• 2-Amino-5-(ethylamino)-5-oxopentanoicacid
• NSC21308
• SY006013
• FT-0628022
• L-Theanin
• FT-0695774
• 34271-54-0
• SY250932
• CHEMBL4303298
• A822145
• AM82647
• SCHEMBL290430
• NCGC00095702-01
• BRD-A08715367-001-01-7
• DB-047911
• N-Ethyl-L-glutamine; L-Glutamic acid gamma-(ethylamide)
• +Expand

• MDL： MFCD08460601
• InChIKey： DATAGRPVKZEWHA-UHFFFAOYSA-N
• Inchi： 1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• SMILES： CCNC(CCC(N)C(O)=O)=O

Computed Properties

• Exact Mass: 174.100442g/mol
• Surface Charge: 0
• XLogP3: -3.6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 174.100442g/mol
• Monoisotopic Mass: 174.100442g/mol
• Topological Polar Surface Area: 92.4Ų
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.40580
• PSA: 92.42
• Refractive Index: 1.492
• Boiling Point: 430.2±40.0 °C at 760 mmHg
• Melting Point: 207 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 214.0±27.3 °C
• Color/Form: White or off white powder
• Density: 1.2±0.1 g/cm3